Cas no 2034634-33-6 (N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide)

• Product Name: N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide
• CAS No: 2034634-33-6
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 5554286
• Update Time: 2025-05-21

N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide

• Inchi： 1S/C13H12BrN3O2/c1-2-19-12-7-11(15-8-16-12)13(18)17-10-5-3-4-9(14)6-10/h3-8H,2H2,1H3,(H,17,18)
• InChI Key： JSXJHLGSHIHDOL-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NC2=CC=CC(Br)=C2)=O)N=1

Additional information on N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide

N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide (CAS 2034634-33-6): A Comprehensive Overview

N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide (CAS 2034634-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its 3-bromophenyl and 6-ethoxy functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a kinase inhibitor and its role in drug discovery programs targeting inflammatory diseases and cancer.

The molecular structure of N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide features a pyrimidine core with an ethoxy group at position 6 and a carboxamide linkage to a 3-bromophenyl moiety. This arrangement contributes to its moderate lipophilicity (predicted LogP ~2.8) and molecular weight of 321.17 g/mol. The presence of both hydrogen bond acceptors and donors in its structure enhances its potential for molecular interactions with biological targets, a property frequently searched by medicinal chemists optimizing lead compounds.

Recent studies have explored the structure-activity relationship (SAR) of N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide derivatives, particularly in the context of tyrosine kinase inhibition. This aligns with current trends in precision medicine and targeted therapy development. The compound's bromophenyl group serves as an excellent handle for further derivatization through cross-coupling reactions, making it a versatile building block in combinatorial chemistry approaches that are trending in high-throughput screening platforms.

In material science applications, the pyrimidine-carboxamide scaffold of CAS 2034634-33-6 has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable crystalline structures make it interesting for organic semiconductor research, a hot topic in sustainable technology development. The ethoxy group in particular contributes to solubility characteristics important for solution-processable materials, addressing a common challenge in optoelectronic device fabrication.

The synthesis of N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide typically involves multi-step organic transformations starting from commercially available pyrimidine precursors. Key steps often include nucleophilic aromatic substitution to introduce the ethoxy group, followed by carboxamide formation through coupling reactions. Process chemists frequently search for optimized synthetic routes to this compound class, reflecting the growing demand for efficient heterocyclic compound synthesis methodologies in both academic and industrial settings.

Analytical characterization of CAS 2034634-33-6 typically employs advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The bromine atom in its structure produces distinctive isotopic patterns in mass spectra, while the pyrimidine protons show characteristic chemical shifts in 1H NMR (typically δ 8.5-9.0 ppm). These analytical features are frequently discussed in chemical identification forums and database searches by quality control specialists.

From a regulatory perspective, N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide is not currently listed on major chemical control inventories, though researchers should always verify local regulations before use. The compound's stability profile suggests standard storage conditions (room temperature, inert atmosphere) are appropriate, with particular attention to protecting it from moisture due to its carboxamide functionality - a practical consideration often searched by laboratory personnel handling similar compounds.

The commercial availability of N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer it in milligram to kilogram quantities, with purity grades ranging from 95% to 98%+ for different application needs. Pricing trends show moderate costs compared to more complex pharmaceutical intermediates, making it accessible for both exploratory research and larger-scale investigations.

Future research directions for CAS 2034634-33-6 may explore its potential in bioconjugation chemistry or as a fragment in proteolysis targeting chimera (PROTAC) development - two rapidly evolving areas in chemical biology. Its balanced physicochemical properties and synthetic tractability position it well for these cutting-edge applications that combine small molecule design with biological targeting strategies, topics generating significant interest in current literature searches.

In conclusion, N-(3-bromophenyl)-6-ethoxypyrimidine-4-carboxamide represents an important chemical building block with diverse potential across multiple scientific disciplines. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound worthy of continued investigation, particularly as researchers address current challenges in drug discovery and functional materials development. The growing body of research surrounding this molecule suggests it will remain relevant in scientific discussions for years to come.